Cas no 31143-83-6 (4H-3,1-Benzoxazine-2-carboxylicacid, 4-oxo-, ethyl ester)

• Product Name: 4H-3,1-Benzoxazine-2-carboxylicacid, 4-oxo-, ethyl ester
• CAS No: 31143-83-6
• MF: C₁₁H₉NO₄
• MW: 219.193463087082
• CID: 307171
• PubChem ID: 193671
• Update Time: 2025-04-19

4H-3,1-Benzoxazine-2-carboxylicacid, 4-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4H-3,1-Benzoxazine-2-carboxylicacid, 4-oxo-, ethyl ester
• 2-Ethoxycarbonyl-4H-3,1-benzoxazin-4-one
• Ethyl 4-oxo-4H-3,1-benzoxazine-2-carboxylate
• 31143-83-6
• 2-carbethoxy-4h-3,1-benzoxazin-4-one
• DTXSID70953236
• 4H-3,1-Benzoxazine-2-carboxylic acid, 4-oxo-, ethyl ester
• SCHEMBL6999251
• ECBOX

• Inchi： 1S/C11H9NO4/c1-2-15-11(14)9-12-8-6-4-3-5-7(8)10(13)16-9/h3-6H,2H2,1H3
• InChI Key： VLBIKPWFWFWRCF-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)=NC2C=CC=CC=2C1=O

Computed Properties

• Exact Mass: 219.05317
• Monoisotopic Mass: 219.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 65Ų

Experimental Properties

• PSA: 64.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines